N-{4-[(dipropylamino)carbonyl]phenyl}-2-thiophenecarboxamide

• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: N-[4-(dipropylcarbamoyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H22N2O2S/c1-3-11-20(12-4-2)18(22)14-7-9-15(10-8-14)19-17(21)16-6-5-13-23-16/h5-10,13H,3-4,11-12H2,1-2H3,(H,19,21)
• InChI Key: MZYXGBXRZOWVEQ-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CS2

Description

N-{4-[(dipropylamino)carbonyl]phenyl}-2-thiophenecarboxamide, commonly known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. It is a small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular disorders, neurological disorders, and cancer.

Mechanism of Action

DPCPX acts as a competitive antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the body. Adenosine is an endogenous ligand of the A1 receptor, and its activation leads to a variety of physiological effects, including inhibition of neurotransmitter release, vasodilation, and cardioprotection. DPCPX blocks the binding of adenosine to the A1 receptor, thereby inhibiting its downstream effects.
Biochemical and Physiological Effects:
DPCPX has been shown to have a variety of biochemical and physiological effects, depending on the specific disease or condition being studied. In cardiovascular disorders, it has been shown to reduce myocardial ischemia-reperfusion injury and to have antiarrhythmic effects. In neurological disorders, it has been studied for its potential neuroprotective effects and to improve cognitive function. In cancer, it has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

DPCPX has several advantages for use in lab experiments, including its high potency and selectivity for the adenosine A1 receptor, which allows for precise targeting of this receptor. However, its limitations include its low solubility in water and its potential for non-specific binding to other receptors.

Future Directions

There are several future directions for research on DPCPX, including:
1. Further studies on its potential therapeutic applications in cardiovascular disorders, neurological disorders, and cancer.
2. Development of more potent and selective analogs of DPCPX for improved therapeutic efficacy.
3. Studies on the mechanisms underlying its neuroprotective effects and cognitive-enhancing effects.
4. Studies on the potential for combination therapy with other drugs for improved therapeutic outcomes.
5. Studies on the safety and toxicity of DPCPX in humans.

Synthesis Methods

DPCPX can be synthesized using a multi-step process that involves the reaction of 2-chlorothiophene with N,N-dipropylcarbamoyl chloride in the presence of a base, followed by reaction with 4-aminobenzoyl chloride. The final product is obtained by purification using column chromatography.

Scientific Research Applications

DPCPX has been extensively studied for its potential therapeutic applications in various diseases. In cardiovascular disorders, it has been shown to have antiarrhythmic effects and to reduce ischemic injury. In neurological disorders, it has been studied for its potential neuroprotective effects in conditions such as Parkinson's disease and Alzheimer's disease. In cancer, it has been shown to inhibit the growth and proliferation of cancer cells.